Cas no 898407-82-4 (2-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide)

• Product Name: 2-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide
• CAS No: 898407-82-4
• MF: C₂₂H₂₁ClN₂OS
• MW: 396.932943105698
• CID: 5481058
• Update Time: 2025-05-23

2-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-chloro-N-[2-(3,4-dihydro-2(1H)-isoquinolinyl)-2-(2-thienyl)ethyl]-
• 2-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide

• Inchi： 1S/C22H21ClN2OS/c23-19-9-4-3-8-18(19)22(26)24-14-20(21-10-5-13-27-21)25-12-11-16-6-1-2-7-17(16)15-25/h1-10,13,20H,11-12,14-15H2,(H,24,26)
• InChI Key： YAGMJGHDSUTAAF-UHFFFAOYSA-N
• SMILES： C(NCC(N1CCC2=C(C1)C=CC=C2)C1SC=CC=1)(=O)C1=CC=CC=C1Cl

Additional information on 2-chloro-N-2-(1,2,3,4-tetrahydroisoquinolin-2-yl)-2-(thiophen-2-yl)ethylbenzamide

Compound CAS No 898407-82-4: 2-Chloro-N-(1,2,3,4-Tetrahydroisoquinolin-2-yl)-N-(thiophen-2-yl)ethylbenzamide

The compound with CAS No 898407-82-4, known as 2-chloro-N-(1,2,3,4-tetrahydroisoquinolin-2-yl)-N-(thiophen-2-yl)ethylbenzamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. The molecule consists of a benzamide core substituted with a chloro group and two distinct aromatic moieties: a tetrahydroisoquinoline ring and a thiophene ring. These substituents contribute to its versatility and make it an interesting candidate for further research.

Recent studies have highlighted the importance of tetrahydroisoquinoline derivatives in drug discovery. These compounds are known for their ability to modulate various biological targets, including enzymes and receptors, making them valuable in the development of therapeutic agents. The presence of the tetrahydroisoquinoline group in this compound suggests potential interactions with targets such as kinases or G-protein coupled receptors (GPCRs). Additionally, the thiophene ring introduces electron-withdrawing properties, which can enhance the molecule's reactivity and bioavailability.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. For instance, the use of palladium-catalyzed cross-coupling reactions has been pivotal in constructing the thiophene-containing fragment. These advancements not only facilitate large-scale production but also pave the way for further structural modifications to explore its pharmacological profile.

In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This finding aligns with the broader trend of exploring heterocyclic compounds for anti-inflammatory and analgesic applications. Furthermore, computational studies using molecular docking have provided insights into its binding affinity towards specific protein targets, offering a foundation for future experimental validation.

The integration of thiophene and benzamide groups within this molecule introduces unique electronic properties that could be exploited in material science applications. For example, thiophene-containing compounds are known for their semiconducting properties, making them candidates for use in organic electronics. The benzamide group adds stability to the structure, potentially enhancing the material's durability under various conditions.

From an environmental standpoint, researchers have also investigated the biodegradability and toxicity profiles of this compound. Initial data suggest that it undergoes slow degradation under aerobic conditions, raising concerns about its long-term environmental impact. However, ongoing studies aim to identify microbial strains capable of efficiently metabolizing this compound, which could mitigate its ecological footprint.

In conclusion, CAS No 898407-82-4, or 2-chloro-N-(1,2,3,4-tetrahydroisoquinolin-2-yl)-N-(thiophen-2-yl)ethylbenzamide, represents a multifaceted molecule with diverse applications across chemistry and biology. Its intricate structure offers opportunities for both therapeutic development and material innovation. As research continues to uncover its full potential, this compound stands as a testament to the boundless possibilities inherent in organic chemistry.